Cas no 188248-23-9 (ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate)

• Product Name: ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate
• CAS No: 188248-23-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD22556331
• CID: 4626681
• PubChem ID: 54313356
• Update Time: 2025-10-31

ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate
• Ethyl4-chloro-7-methyl-1H-indole-2-carboxylate
• ethyl 4-chloro-7-methylindole-2-carboxylate
• A12188
• SMKZGGWPDJCDEF-UHFFFAOYSA-N
• AKOS037646167
• 188248-23-9
• CS-0099237
• SCHEMBL8318032
• AS-67124

• MDL： MFCD22556331
• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)10-6-8-9(13)5-4-7(2)11(8)14-10/h4-6,14H,3H2,1-2H3
• InChI Key： SMKZGGWPDJCDEF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.1

Additional information on ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate

Professional Introduction to Ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate (CAS No. 188248-23-9)

Ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 188248-23-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The molecular structure of ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate consists of a benzene ring fused with a pyrrole ring, with additional functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 4-position and a methyl group at the 7-position enhances its reactivity and makes it a valuable intermediate in synthetic organic chemistry. Furthermore, the ester group at the 2-position of the indole ring provides additional versatility for further chemical modifications.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. Notably, compounds with similar structural motifs have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific arrangement of atoms in ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate suggests potential biological activity, making it a subject of interest for medicinal chemists.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can interact with biological pathways involved in cancer cell proliferation and apoptosis.

The synthesis of ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The chloro and methyl substituents can be readily modified through various chemical transformations, allowing for the creation of a library of related compounds. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further accelerated the study of indole derivatives like ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate. Molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing insights into its potential pharmacological effects. These computational studies have complemented experimental efforts, enabling more efficient design of novel drug candidates.

In addition to its synthetic significance, ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate has been explored in various preclinical studies. These investigations have focused on understanding its metabolic stability, pharmacokinetic properties, and potential side effects. The findings from these studies are crucial for assessing the feasibility of translating this compound into clinical applications.

The indole core structure is well-documented for its role in modulating neurological functions. Compounds derived from indole have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by interacting with neurotransmitter systems. The presence of both chloro and methyl groups in ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate may enhance its ability to interact with these systems, making it a promising candidate for further investigation.

The pharmaceutical industry has increasingly recognized the importance of indole derivatives in drug discovery. The versatility of this scaffold allows for the creation of compounds with tailored properties suited to specific therapeutic needs. As research continues to uncover new biological targets and mechanisms, compounds like ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate are likely to play a crucial role in developing next-generation therapeutics.

In conclusion, ethyl 4-chloro-7-methyl-1H-indole-2-carboxylate (CAS No. 188248-23-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic utility, and potential biological activity make it a valuable asset in the quest for novel drugs. As research progresses, this compound is expected to contribute significantly to the development of innovative therapies across multiple therapeutic areas.